Cas no 348-20-9 (Benzene, 1-ethoxy-2,4-difluoro-)

• Product Name: Benzene, 1-ethoxy-2,4-difluoro-
• CAS No: 348-20-9
• MF: C₈H₈F₂O
• MW: 158.145329475403
• MDL: MFCD11846411
• CID: 1466193
• PubChem ID: 10654485
• Update Time: 2025-05-21

Benzene, 1-ethoxy-2,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethoxy-2,4-difluoro-
• 1-Ethoxy-2,4-difluorobenzene
• DTXSID001309194
• 348-20-9
• SCHEMBL1547577
• 2,4-Difluorophenetole
• MFCD11846411
• AB91806
• E88192
• CS-0195196

• MDL： MFCD11846411
• Inchi： 1S/C8H8F2O/c1-2-11-8-4-3-6(9)5-7(8)10/h3-5H,2H2,1H3
• InChI Key： YFTKVFURNXPNGQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCC)F

Computed Properties

• Exact Mass: 158.05432120g/mol
• Monoisotopic Mass: 158.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2Ų

Additional information on Benzene, 1-ethoxy-2,4-difluoro-

Recent Advances in the Study of Benzene, 1-ethoxy-2,4-difluoro- (CAS: 348-20-9): Applications and Research Insights

Benzene, 1-ethoxy-2,4-difluoro- (CAS: 348-20-9) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. Recent studies have explored its utility as a versatile intermediate in the synthesis of bioactive molecules, including pharmaceuticals and agrochemicals. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, reactivity, and potential applications in drug discovery and development.

One of the key areas of investigation has been the compound's role in the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to enhance metabolic stability, bioavailability, and binding affinity. Researchers have demonstrated that Benzene, 1-ethoxy-2,4-difluoro- can serve as a precursor for the introduction of fluorine atoms into more complex molecular frameworks. A recent study published in the Journal of Medicinal Chemistry detailed a novel synthetic route utilizing this compound to produce fluorinated analogs of known kinase inhibitors, which showed improved potency and selectivity in preclinical models.

In addition to its pharmaceutical applications, Benzene, 1-ethoxy-2,4-difluoro- has been investigated for its potential use in materials science. Its ability to undergo various chemical transformations, such as nucleophilic aromatic substitution and cross-coupling reactions, makes it a valuable building block for the development of advanced materials. For instance, a 2023 study in Advanced Materials reported the use of this compound in the synthesis of fluorinated polymers with enhanced thermal stability and dielectric properties, which could have implications for electronic and optoelectronic devices.

The compound's reactivity and safety profile have also been subjects of recent research. A comprehensive toxicological assessment published in Chemical Research in Toxicology evaluated the acute and chronic effects of Benzene, 1-ethoxy-2,4-difluoro- exposure in vitro and in vivo. The findings suggested that while the compound exhibits moderate toxicity at high concentrations, its risk can be effectively managed with proper handling and containment measures. This study provides valuable data for regulatory considerations and industrial applications.

Looking ahead, the potential of Benzene, 1-ethoxy-2,4-difluoro- in the development of next-generation therapeutics and materials remains promising. Ongoing research is focused on optimizing its synthetic pathways, exploring new derivatives, and expanding its applications in targeted drug delivery and nanotechnology. As the field continues to evolve, this compound is likely to play a pivotal role in bridging the gap between chemical synthesis and biological functionality.